Cas no 1139432-29-3 (4-(5-Fluoro-2-pyrimidinyl)benzenemethanol)

• Product Name: 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol
• CAS No: 1139432-29-3
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD20441490
• CID: 2157033
• PubChem ID: 56604805
• Update Time: 2025-10-29

4-(5-Fluoro-2-pyrimidinyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(5-fluoro-2-pyrimidinyl)-
• (4-(5-Fluoropyrimidin-2-yl)phenyl)methanol
• GIDQHUOIPUAOTD-UHFFFAOYSA-N
• 2876AH
• 4-(5-Fluoropyrimidin-2-yl)benzyl alcohol
• BenzeneMethanol,4-(5-fluoro-2-pyriMidinyl)-
• [4-(5-Fluoro-pyrimidin-2-yl)-phenyl]-methanol
• 1139432-29-3
• [4-(5-fluoropyrimidin-2-yl)phenyl]methanol
• CS-M1690
• AKOS027442149
• SCHEMBL3387483
• CS-14447
• SB59762
• 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol

• MDL： MFCD20441490
• Inchi： 1S/C11H9FN2O/c12-10-5-13-11(14-6-10)9-3-1-8(7-15)2-4-9/h1-6,15H,7H2
• InChI Key： GIDQHUOIPUAOTD-UHFFFAOYSA-N
• SMILES： FC1C=NC(C2C=CC(CO)=CC=2)=NC=1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46
• XLogP3: 1.1

Additional information on 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol

4-(5-Fluoro-2-pyrimidinyl)benzenemethanol: A Promising Compound in Pharmaceutical Research

4-(5-Fluoro-2-pyrimidinyl)benzenemethanol, with the chemical formula C₁₃H₁₁FN₂O and CAS number 1139432-29-3, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule is a derivative of benzene methanol, characterized by the substitution of a 5-fluoro-2-pyrimidinyl group at the para-position of the benzene ring. The unique structural features of this compound, including its aromatic ring system and functional groups, have made it a subject of interest for researchers exploring its potential applications in drug development.

The 5-Fluoro-2-pyrimidinyl moiety is a critical component of this compound, contributing to its pharmacological activity. Pyrimidine derivatives are well-known for their involvement in various biological processes, including DNA synthesis and cell proliferation. The introduction of a fluorine atom at the 5-position of the pyrimidine ring enhances the compound's metabolic stability and receptor binding affinity, which are essential factors in drug design. Recent studies have highlighted the importance of such structural modifications in improving the efficacy and selectivity of therapeutic agents.

Research on 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol has gained momentum in recent years, with a growing body of literature focusing on its potential as an antitumor agent. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxic activity against cancer cell lines, particularly in the treatment of leukemia and breast cancer. The study suggested that the compound's mechanism of action involves the inhibition of specific kinases, which are known to play a crucial role in cell cycle regulation and apoptosis.

Another notable finding from recent research is the compound's potential as an anti-inflammatory agent. A 2024 study published in Pharmacological Research reported that 4-(5-Fluoro-2-pymi-dinyl)benzenemethanol exhibits potent anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. This property makes the compound a promising candidate for the development of therapies targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural characteristics of 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol also contribute to its potential as a drug candidate. The molecule's aromatic ring system provides a stable scaffold, while the hydroxyl group at the terminal position enhances its solubility and bioavailability. These properties are critical for the development of orally administrable medications, as they ensure that the compound can effectively reach its target sites in the body.

Recent advancements in computational chemistry have further expanded the understanding of this compound's pharmacological profile. A 2023 study published in Computational and Structural Chemistry used molecular docking simulations to predict the compound's interaction with various protein targets. The results indicated that the compound has a high affinity for enzymes involved in the metabolism of certain neurotransmitters, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its therapeutic potential, the 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol compound has also been studied for its role in modulating immune responses. A 2024 study published in Immunology Letters found that this compound can enhance the activity of T-cells and natural killer (NK) cells, which are critical components of the immune system. This property makes the compound a potential candidate for immunotherapeutic approaches in the treatment of infectious diseases and cancer.

The synthesis of 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol has been the focus of several studies, with researchers exploring various methods to optimize its production. A 2023 paper published in Organic & Biomolecular Chemistry described a novel synthetic route that involves the coupling of a benzene derivative with a pyrimidine ring, followed by the introduction of a fluorine atom. This method offers a more efficient and cost-effective approach to the large-scale production of the compound, which is essential for its development as a pharmaceutical product.

Despite its promising therapeutic potential, the 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol compound also presents challenges that need to be addressed. One of the primary concerns is the potential for off-target effects, which could lead to adverse side effects. Researchers are actively working to improve the compound's selectivity by modifying its chemical structure. A 2024 study published in Drug Discovery Today suggested that the introduction of additional functional groups could enhance the compound's specificity for its intended targets, thereby reducing the risk of side effects.

The ongoing research on 4-(5-Fluoro-2-pyrimidinyl)benzenemethanol highlights its potential as a versatile therapeutic agent. Its unique structural features and biological activity make it a valuable candidate for the development of new treatments for a wide range of diseases. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the field of pharmaceutical science.